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Compound of Interest

Compound Name: 4-Amino-2-bromophenol

Cat. No.: B112063 Get Quote

Essential guidance for the safe handling and disposal of 4-Amino-2-bromophenol, ensuring

the protection of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount. This document provides a comprehensive, step-by-step guide to

the proper disposal of 4-Amino-2-bromophenol (CAS No. 16750-67-7), a compound that

requires careful management as hazardous waste.

Immediate Safety and Disposal Overview
4-Amino-2-bromophenol is classified as a hazardous chemical. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is harmful if

swallowed and causes skin and serious eye irritation[1][2]. Therefore, all waste containing this

compound, including contaminated personal protective equipment (PPE), weighing papers, and

reaction byproducts, must be segregated and treated as hazardous chemical waste[3]. It is

crucial to avoid mixing this waste with other materials and to handle uncleaned containers as if

they contain the pure product[3]. Disposal must always be in accordance with national and

local regulations, typically through a licensed hazardous waste disposal company.

Hazard and Precautionary Data
Proper handling is the first step in safe disposal. The following table summarizes the key

hazard information and precautionary statements for 4-Amino-2-bromophenol.
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Hazard Category
GHS Hazard
Statement

Precautionary
Statements
(Prevention)

Precautionary
Statements
(Response &
Disposal)

Acute Toxicity, Oral
H302: Harmful if

swallowed[1][2]

P264: Wash skin

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product[4].

P301+P317: IF

SWALLOWED: Get

medical help. P330:

Rinse mouth. P501:

Dispose of

contents/container to

an approved waste

disposal plant[1].

Skin Irritation
H315: Causes skin

irritation[1][2]

P280: Wear protective

gloves/eye

protection/face

protection.

P302+P352: IF ON

SKIN: Wash with

plenty of water.

P332+P313: If skin

irritation occurs: Get

medical

advice/attention.

P362+P364: Take off

contaminated clothing

and wash it before

reuse.

Eye Irritation
H319: Causes serious

eye irritation[1][2]

P280: Wear protective

gloves/eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.
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Procedural Guidance for Disposal
While specific experimental protocols for the chemical neutralization of 4-Amino-2-
bromophenol are not readily available, the standard procedure for the disposal of hazardous

chemical waste should be strictly followed.

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Identify all waste streams containing 4-Amino-2-bromophenol. This includes pure

compound, solutions, reaction mixtures, and contaminated materials (e.g., gloves,

absorbent pads, glassware).

Segregate this hazardous waste from non-hazardous waste and other incompatible

chemical waste streams[3]. Aminophenols are incompatible with strong oxidizing agents,

acids, and bases[5][6].

Containerization:

Use a designated, properly labeled, and sealed waste container for all 4-Amino-2-
bromophenol waste[3].

The container must be made of a material compatible with the chemical.

The label should clearly state "Hazardous Waste" and "4-Amino-2-bromophenol"[3].

Storage:

Store the waste container in a designated, well-ventilated, and secure hazardous waste

accumulation area[3].

The storage area should be away from sources of ignition and incompatible materials[3].

Keep containers tightly closed in a dry, cool place and protect from sunlight[7].

Disposal Request:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal[3].

Provide a complete and accurate description of the waste, including the chemical name

and quantity[3].

Spill Management:

In the event of a spill, evacuate non-essential personnel and ensure the area is well-

ventilated[8].

Wearing appropriate PPE, collect spilled material using an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal[3][8].

Wash the spill area after the material has been collected[8].

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 4-Amino-2-bromophenol.
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Caption: Workflow for the safe disposal of 4-Amino-2-bromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Amino-2-bromophenol | C6H6BrNO | CID 14440265 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemical-label.com [chemical-label.com]

3. benchchem.com [benchchem.com]

4. cochise.edu [cochise.edu]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. fishersci.com [fishersci.com]

8. nj.gov [nj.gov]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of 4-
Amino-2-bromophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112063#4-amino-2-bromophenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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